Cas no 1260859-20-8 (2,5-Diaminopyrimidine-4-carboxylic acid)

• Product Name: 2,5-Diaminopyrimidine-4-carboxylic acid
• CAS No: 1260859-20-8
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 1081858
• PubChem ID: 71748523
• Update Time: 2025-05-21

2,5-Diaminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Diaminopyrimidine-4-carboxylic acid
• DTXSID20857619
• SB56305
• 2,5-Diaminopyrimidine-4-carboxylicacid
• 1260859-20-8

• Inchi： 1S/C5H6N4O2/c6-2-1-8-5(7)9-3(2)4(10)11/h1H,6H2,(H,10,11)(H2,7,8,9)
• InChI Key： VTFCPZQIIGNSJU-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN=C(N)N=1)N)=O

Computed Properties

• Exact Mass: 154.04907545g/mol
• Monoisotopic Mass: 154.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2,5-Diaminopyrimidine-4-carboxylic acid

2,5-Diaminopyrimidine-4-carboxylic Acid: A Comprehensive Overview

2,5-Diaminopyrimidine-4-carboxylic acid (CAS No. 1260859-20-8) is a versatile compound with significant applications in various fields of chemistry and biology. This compound, also referred to as DAPC acid, belongs to the class of pyrimidine derivatives, which are widely studied due to their unique chemical properties and biological activities. The molecule consists of a pyrimidine ring with two amino groups at positions 2 and 5, and a carboxylic acid group at position 4. This structural arrangement imparts DAPC acid with distinctive reactivity and functionality.

The synthesis of 2,5-diaminopyrimidine-4-carboxylic acid has been extensively explored in recent years. Researchers have developed efficient methods to synthesize this compound using various starting materials and reaction conditions. One common approach involves the condensation of urea or thiourea with appropriate aldehydes or ketones, followed by subsequent modifications to introduce the carboxylic acid group. The optimization of these synthetic routes has significantly improved the yield and purity of DAPC acid, making it more accessible for large-scale applications.

One of the most promising applications of DAPC acid lies in its use as a building block for advanced materials. For instance, it has been employed in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, porosity, and selectivity, which make them ideal candidates for gas storage, catalysis, and sensing applications. Recent studies have demonstrated that incorporating DAPC acid into MOFs enhances their stability under harsh conditions, further expanding their potential in industrial settings.

In the field of medicinal chemistry, DAPC acid has shown potential as a lead compound for drug discovery. Its ability to form hydrogen bonds and coordinate with metal ions makes it an attractive candidate for designing bioactive molecules. For example, researchers have explored its use in developing inhibitors for enzymes involved in cancer progression. Preclinical studies suggest that derivatives of DAPC acid exhibit selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as an anti-cancer agent.

The electronic properties of DAPC acid also make it a valuable component in organic electronics. Its conjugated system allows for efficient charge transport, which is crucial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in this area have focused on optimizing the electronic characteristics of DAPC acid through functionalization with electron-donating or withdrawing groups. These modifications have led to improved device performance, paving the way for its integration into next-generation electronic devices.

From an environmental perspective, DAPC acid has been investigated for its role in green chemistry initiatives. Its use as a catalyst in asymmetric synthesis reactions has been reported, offering a sustainable alternative to traditional metal-based catalysts. Additionally, researchers have explored its potential in biodegradable polymer synthesis, contributing to the development of eco-friendly materials that can replace conventional plastics.

In conclusion, 2,5-diaminopyrimidine-4-carboxylic acid (CAS No. 1260859-20-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials, a lead compound in drug discovery, and a component in organic electronics. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.